Ethyl 2-cyano-3-phenylpropanoate

• IUPAC Name: ethyl 2-cyano-3-phenylpropanoate
• InChI: InChI=1S/C12H13NO2/c1-2-15-12(14)11(9-13)8-10-6-4-3-5-7-10/h3-7,11H,2,8H2,1H3
• InChI Key: SYKQOFCBFHMCJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC=C1)C#N
• Molecular Formula: C12H13NO2
• DSSTOX Substance ID: DTXSID40281199
• Molecular Weight: 203.24 g/mol
• CAS No.: 6731-58-4

Description

Ethyl 2-cyano-3-phenylpropanoate is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 20717. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Ultrasound in Enzymatic Hydrolysis

Ethyl 2-cyano-3-phenylpropanoate has been utilized in enzymatic hydrolysis experiments. The use of ultrasound baths in these experiments has shown to reduce the reaction time significantly without affecting the yield or enantiomeric excess of the reaction products. This finding demonstrates the potential of ultrasound in enhancing enzymatic reactions involving this compound (Ribeiro, Passaroto, & Brenelli, 2001).

Crystal Packing Studies

Research into the crystal packing of this compound derivatives has revealed interesting interactions such as N⋯π and O⋯π. These studies are significant in understanding the molecular structure and interactions within the crystal lattice, which can have implications in material science and molecular design (Zhang, Wu, & Zhang, 2011).

Magnetic Resonance Studies

In magnetic resonance studies, ethyl 2-cyano-3-methyl-4-phenyl-2-pentenoate, a related compound, has been analyzed to understand its isomeric structures. Such studies provide valuable information for the determination of molecular geometry and isomerism, which is crucial in many fields of chemistry and pharmacology (Giralt, López, & Álvarez, 1975).

Synthesis of Cyclopropane Derivatives

Research into the Blaise rearrangement involving ethyl 2-alkyl-2-methyl-3-hydroxy-3-phenylpropanoate has led to the formation of cyclopropane derivatives. This reaction is significant in organic synthesis, demonstrating the potential for creating complex cyclic structures from this compound derivatives (Abe & Suehiro, 1982).

Development of Trifluoromethylquinoline Derivatives

This compound has been employed in the synthesis of trifluoromethylquinoline derivatives. These compounds are important in various fields, including medicinal chemistry, due to their potential biological activities (Darehkordi, Talebizadeh, & Anary‐Abbasinejad, 2018).

Safety and Hazards

Ethyl 2-cyano-3-phenylpropanoate has been classified with the signal word “Warning” and is associated with Hazard Statement H302. Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Biochemical Analysis

Biochemical Properties

Ethyl 2-cyano-3-phenylpropanoate plays a significant role in biochemical reactions, particularly in the synthesis of various organic compounds. It interacts with several enzymes, proteins, and other biomolecules. For instance, it can undergo nucleophilic substitution reactions, where it interacts with nucleophiles such as amines and alcohols. These interactions often result in the formation of new carbon-nitrogen or carbon-oxygen bonds, which are crucial in the synthesis of pharmaceuticals and other organic compounds .

Cellular Effects

This compound has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to altered levels of metabolites and changes in cellular function. Additionally, this compound can impact cell proliferation and apoptosis, which are critical processes in cancer research and treatment .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules. It can bind to enzymes and inhibit their activity, leading to changes in metabolic pathways. For instance, it may inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of various drugs and xenobiotics. This inhibition can result in altered drug metabolism and potential drug-drug interactions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable at room temperature, but it can degrade under certain conditions, such as exposure to light or heat. Long-term studies have shown that this compound can have lasting effects on cellular function, including changes in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while at higher doses, it can cause significant changes in metabolism and gene expression. Toxicity studies have shown that high doses of this compound can lead to adverse effects, such as liver damage and altered enzyme activity .

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450, leading to the formation of various metabolites. These metabolites can further interact with other biomolecules, affecting metabolic flux and metabolite levels. The compound’s metabolism can also influence its pharmacokinetics and pharmacodynamics .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, which facilitate its movement across cell membranes and its accumulation in specific tissues. The compound’s distribution can affect its localization and activity within the body .

Subcellular Localization

This compound is localized in specific subcellular compartments, which can influence its activity and function. For example, it may be targeted to the mitochondria, where it can affect mitochondrial function and energy metabolism. The compound’s subcellular localization is often directed by targeting signals and post-translational modifications .

Synthesis routes and methods I

Procedure details

A solution of 4.56 g of the ester obtained in 30 ml of benzene was hydrogenated over 0.45 g of a 10% palladium/charcoal under a hydrogen atmosphere at room temperature for 4 hours. After filtration of the catalyst, the reaction mixture was concentrated under reduced pressure to obtain 4.26 g of 2-cyano-3-phenylpropionic acid ethyl ester as a colorless oil.

Synthesis routes and methods II

Procedure details

Cyanoacetic acid ethyl ester was alkylated with benzyl bromide in the presence of sodium ethylate in ethanol to give benzyl-cyanoacetic acid ethyl ester [MS: 203 (M)+ ] which was then subsequently hydrolyzed with 1N sodium hydroxide solution in a 9:1 mixture of methanol and water to give the corresponding acid. Recrystallization of the crude product from methylene chloride/hexane yielded benzyl-cyanoacetic acid as crystals of melting point 97°.